![molecular formula C22H36O2 B049504 3-Methyl-15-phenylpentadecanoic acid CAS No. 116754-80-4](/img/structure/B49504.png)
3-Methyl-15-phenylpentadecanoic acid
Overview
Description
3-Methyl-15-phenylpentadecanoic acid, also known as MPPA, is a saturated fatty acid that has been found to have various biochemical and physiological effects. It is synthesized through a multi-step process and has been the subject of scientific research for its potential applications in medicine and biotechnology.
Scientific Research Applications
Synthesis and Radioactive Labeling : A study by Humbert et al. (1988) demonstrated the successful synthesis of 3-methyl-15-phenyl-[carboxyl-14C]-pentadecanoic acid using carbon-14, highlighting its potential in producing radioactive compounds with high specific radioactivity (Humbert et al., 1988).
Myocardial Imaging : Research has shown that radioiodinated methyl-branched fatty acids, which include derivatives of 3-methyl-15-phenylpentadecanoic acid, exhibit significant heart uptake and prolonged retention, suggesting their utility in myocardial imaging. This is due to the inhibition of fatty acid metabolism by the presence of the methyl group, as indicated by Goodman et al. (1984) (Goodman et al., 1984).
PET Tracer for Myocardial Fatty Acid Metabolism : A study by Tu et al. (2010) evaluated 15-(4-(2-[¹⁸F]Fluoroethoxy)phenyl)pentadecanoic acid as a PET tracer, finding high uptake in the heart and excellent imaging potential, particularly for assessing abnormal myocardial fatty acid metabolism (Tu et al., 2010).
Clinical Applications in Cardiology : Several studies have focused on the use of iodine-123-labelled fatty acids, such as this compound derivatives, for myocardial single-photon emission tomography. This imaging modality is promising for evaluating metabolism and managing patient treatment in cardiology, as discussed by Knapp and Kropp (1995) (Knapp & Kropp, 1995).
Evaluation in Cardiac Diseases : Research has shown the effectiveness of BMIPP, a derivative of this compound, in identifying previous ischemic areas in patients with acute chest pain and in predicting cardiac events in congestive heart failure patients (Kawai et al., 2001; Nakae et al., 2006) (Kawai et al., 2001); (Nakae et al., 2006).
Safety and Hazards
properties
IUPAC Name |
3-methyl-15-phenylpentadecanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H36O2/c1-20(19-22(23)24)15-11-8-6-4-2-3-5-7-9-12-16-21-17-13-10-14-18-21/h10,13-14,17-18,20H,2-9,11-12,15-16,19H2,1H3,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GETJXADZUDOMNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCCCCCCCCCCC1=CC=CC=C1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H36O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90922146 | |
Record name | 3-Methyl-15-phenylpentadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90922146 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116754-80-4 | |
Record name | 15-Phenyl-beta-methylpentadecanoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0116754804 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methyl-15-phenylpentadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90922146 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What was the main objective of studying 3-Methyl-15-phenylpentadecanoic acid in the research paper?
A: The research aimed to investigate the impact of structural modifications on the pharmacokinetic behavior of radioiodinated phenylpentadecanoic acids, including this compound. Specifically, the researchers wanted to determine if methylation at the β-position (3-Methyl) would affect the compound's uptake in the heart and its metabolism compared to non-methylated counterparts []. You can find the full text of the research here: .
Q2: Did the researchers observe any significant findings regarding the metabolic behavior of this compound?
A: Interestingly, the study found that contrary to the initial hypothesis, the β-methylation in this compound did not block its metabolism []. This suggests that the introduction of the methyl group at this specific position does not hinder the metabolic pathways involved in breaking down this compound.
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